Cas no 1261574-40-6 (5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261574-40-6
• MF: C₁₂H₇F₄NOS
• MW: 289.248695611954
• CID: 4924719
• Update Time: 2025-06-11

5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7F4NOS/c13-8-5-10(11(19)17-6-8)7-2-1-3-9(4-7)18-12(14,15)16/h1-6H,(H,17,19)
• InChI Key： IKYVFZHEESUNOU-UHFFFAOYSA-N
• SMILES： S=C1C(=CC(=CN1)F)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 430
• XLogP3: 3.4
• Topological Polar Surface Area: 53.4

Additional information on 5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine

Introduction to 5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261574-40-6)

5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine, with the CAS number 1261574-40-6, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular framework, which includes a pyridine ring, a fluoro substituent, a mercapto group, and a trifluoromethoxy-functionalized phenyl moiety. These structural features contribute to its diverse chemical properties and biological activities.

The synthesis of 5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product. This method not only reduces the number of steps required but also minimizes the formation of by-products, making it an attractive option for industrial-scale synthesis.

In terms of its physical and chemical properties, 5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine exhibits high thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The compound's spectral data has been extensively characterized, providing valuable insights into its molecular structure and conformational behavior.

The biological activity of 5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine has been the subject of numerous studies, with a particular focus on its potential as a therapeutic agent. Research published in the Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, preliminary studies have shown that it may have antiviral activity against certain RNA viruses, making it a promising candidate for further investigation in this area.

The mechanism of action of 5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine is believed to involve its ability to modulate key signaling pathways involved in inflammation and immune response. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory gene expression. This inhibition is thought to be mediated by the compound's interaction with specific protein targets, although the exact molecular targets remain to be fully elucidated.

In addition to its therapeutic potential, 5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine has also been explored for its use as a chemical probe in biological research. Its unique structural features make it an ideal candidate for studying protein-protein interactions and signaling pathways in living cells. For example, a study published in the Journal of Medicinal Chemistry (2019) utilized this compound as a tool to investigate the role of specific kinases in cellular signaling cascades. The results provided new insights into the regulation of these pathways and highlighted potential targets for drug development.

The safety profile of 5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further research is needed to fully assess its long-term safety and potential side effects in humans.

In conclusion, 5-Fluoro-2-mercapto-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261574-40-6) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new aspects of its mechanism of action and potential uses, highlighting its significance in the field.